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Compound of Interest

Compound Name: Bzl-ile-ome hcl

Cat. No.: B2411998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the available solubility

data for N-α-benzoyl-L-isoleucine methyl ester hydrochloride (Bzl-Ile-OMe HCl). Due to the

limited availability of direct quantitative data in publicly accessible literature, this guide

combines qualitative information, data from analogous compounds, and detailed experimental

protocols to empower researchers in their handling and application of this compound.

Core Concepts in Bzl-Ile-OMe HCl Solubility
Bzl-Ile-OMe HCl is a protected amino acid derivative with distinct structural features that

govern its solubility profile. The molecule consists of the amino acid L-isoleucine, with its amino

group protected by a benzoyl (Bzl) group and its carboxyl group esterified with a methyl (OMe)

group. It is supplied as a hydrochloride (HCl) salt. These modifications introduce both

hydrophobic and hydrophilic characteristics. The benzoyl group, being aromatic, contributes to

the hydrophobicity, which can decrease aqueous solubility. Conversely, the hydrochloride salt

form enhances polarity and generally improves solubility in aqueous solutions. The methyl

ester is also a key determinant of its overall solubility.

A technical data sheet from a supplier indicates that the benzyl group is intended to enhance

solubility and stability, suggesting a favorable profile for various applications in drug formulation

and development[1].
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Physicochemical Properties
A summary of the known physical and chemical properties of Bzl-Ile-OMe HCl is presented

below.

Property Value Reference

Molecular Formula C₁₄H₂₁NO₂·HCl [1]

Molecular Weight 271.82 g/mol [1]

Appearance White crystalline powder [1]

Melting Point 176-182 °C [1]

Optical Rotation
[a]²⁰_D = +26 ± 2º (c=1 in

MeOH)
[1]

Solubility Data
Direct, quantitative solubility data for Bzl-Ile-OMe HCl in common laboratory solvents is not

readily available in the reviewed literature. However, by examining related compounds, we can

infer a likely solubility profile.
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Solvent Expected Solubility
Rationale / Data from
Analogous Compounds

Water Soluble

The hydrochloride salt form

generally confers good water

solubility to amino acid esters.

For instance, the related

compound L-isoleucine methyl

ester hydrochloride is soluble

in water[2][3].

Methanol Soluble

A data sheet for L-isoleucine

methyl ester hydrochloride

indicates a solubility of 50

mg/mL in methanol[3]. The

presence of the benzoyl group

in Bzl-Ile-OMe HCl may alter

this value, but solubility is still

expected.

Ethanol Likely Soluble

Amino acid esters are

generally soluble in polar protic

solvents like ethanol[2].

Dimethyl Sulfoxide (DMSO) Likely Soluble

The related compound N-

Benzyl-L-isoleucine is reported

to be soluble in DMSO at a

concentration of 9.09

mg/mL[4].

Dichloromethane (DCM) Sparingly Soluble to Insoluble

As a polar, aprotic solvent, the

solubility of the hydrochloride

salt may be limited.

Hexane/Ethyl Acetate Mixtures Sparingly Soluble to Insoluble Used as a purification solvent

system for the free base (N-

benzoyl-L-isoleucine methyl

ester), suggesting the free

base has some solubility, but

the hydrochloride salt is
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unlikely to be soluble in such

nonpolar mixtures.

Note: The information in the table above is based on inferences and data from similar

compounds. It is crucial to experimentally determine the solubility for specific applications.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of Bzl-Ile-OMe HCl
solubility, adapted from established protocols for amino acid derivatives.

Objective: To quantitatively determine the solubility of Bzl-Ile-OMe HCl in various solvents at a

specified temperature.

Materials:

Bzl-Ile-OMe HCl

Selected solvents (e.g., deionized water, methanol, ethanol, DMSO)

Analytical balance

Vials with screw caps

Constant temperature shaker/incubator

Centrifuge

Syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

and detector (e.g., UV-Vis)

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions:
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Add an excess amount of Bzl-Ile-OMe HCl to a known volume of the selected solvent in a

sealed vial. The excess solid should be clearly visible.

Prepare triplicate samples for each solvent.

Equilibration:

Place the vials in a constant temperature shaker set to the desired experimental

temperature (e.g., 25 °C).

Allow the solutions to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure

saturation is reached. The system is at equilibrium when the concentration of the solute in

the solution remains constant over time.

Sample Collection and Preparation:

After equilibration, carefully remove the vials from the shaker, ensuring the undissolved

solid is not disturbed.

Allow the solid to settle.

Withdraw a known volume of the supernatant using a pipette.

Immediately filter the supernatant through a 0.22 µm syringe filter to remove any

undissolved particles.

Accurately dilute the filtered solution with a suitable solvent (mobile phase or a component

of it is often a good choice) to a concentration within the linear range of the analytical

method.

Quantification by HPLC:

Prepare a series of standard solutions of Bzl-Ile-OMe HCl of known concentrations.

Develop a suitable HPLC method to separate and quantify Bzl-Ile-OMe HCl.

Inject the standard solutions to generate a calibration curve (peak area vs. concentration).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b2411998?utm_src=pdf-body
https://www.benchchem.com/product/b2411998?utm_src=pdf-body
https://www.benchchem.com/product/b2411998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2411998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inject the diluted, filtered samples from the saturated solutions.

Determine the concentration of Bzl-Ile-OMe HCl in the diluted samples by interpolating

their peak areas from the calibration curve.

Calculation of Solubility:

Calculate the original concentration in the saturated solution by multiplying the determined

concentration by the dilution factor.

Express the solubility in appropriate units (e.g., mg/mL or mol/L).

Visualizations
Factors Influencing Solubility
The solubility of Bzl-Ile-OMe HCl is a multifactorial property. The following diagram illustrates

the key chemical and physical factors that influence its dissolution in a given solvent.
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Caption: Key factors determining the solubility of Bzl-Ile-OMe HCl.

Experimental Workflow for Solubility Determination
The following diagram outlines the systematic process for experimentally determining the

solubility of Bzl-Ile-OMe HCl.
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Workflow for Bzl-Ile-OMe HCl Solubility Determination
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Caption: Experimental workflow for determining solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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